52-51-7

Bronopol

In Stock

• CAS RN:
• 52-51-7

• Formula:
• HOCH2CBr(NO2)CH2OH
  C3H6O4BrN
  C3H6BrNO4

• InChI:
• InChI=1S/C3H6BrNO4/c4-3(1-6,2-7)5(8)9/h6-7H,1-2H2

• InChIKey:
• LVDKZNITIUWNER-UHFFFAOYSA-N

• Bronopol is a broad-spectrum antibacterial agent. It is mostly used as a preservative in cosmetic, toiletry etc. It is also used in aerosol formulations.
  Bronopol, or 2-Bromo-2-nitro-1,3-propanediol, is an organic compound with wide-spectrum antimicrobial properties. First synthesized in 1897, bronopol was primarily used as a preservative for pharmaceuticals and was registered in the United States in 1984 for use in industrial bactericides, slimicides and preservatives. Bronopol is used as a microbicide or microbiostat in various commercial and industrial applications, including oil field systems, air washer systems, air conditioning or humidifying systems, cooling water systems, papermills, absorbent clays, metal working fluids, printing inks, paints, adhesives and consumer products. Compared to other aliphatic halogen-nitro compounds, bronopol is more stable to hydrolysi...

4-Ethoxy-2-hydrazinyl-6-methylpyrimidine

In Stock

• CAS RN:
• 89852-51-7

• Formula:
• C7H12N4O

• InChI:
• InChI=1S/C7H12N4O/c1-3-12-6-4-5(2)9-7(10-6)11-8/h4H,3,8H2,1-2H3,(H,9,10,11)

• InChIKey:
• CSBFVPJVRPLRPL-UHFFFAOYSA-N

• 4-Ethoxy-2-hydrazinyl-6-methylpyrimidine is a useful research compound. Its molecular formula is C7H12N4O and its molecular weight is 168.2 g/mol. The purity is usually 95%.

3-Hydroxy-1,3-diphenylpropan-1-one

• CAS RN:
• 42052-51-7

• Formula:
• C15H14O2

• InChI:
• InChI=1S/C15H14O2/c16-14(12-7-3-1-4-8-12)11-15(17)13-9-5-2-6-10-13/h1-10,14,16H,11H2

• InChIKey:
• ZTCFOSQTSRNLHW-UHFFFAOYSA-N

• 3-Hydroxy-1,3-diphenylpropan-1-one is a useful research compound. Its molecular formula is C15H14O2 and its molecular weight is 226.27 g/mol. The purity is usually 95%.

Tributylethylammonium ethyl sulphate

In Stock

• CAS RN:
• 68052-51-7

• Formula:
• C16H37NO4S

• InChI:
• InChI=1S/C14H32N.C2H6O4S/c1-5-9-12-15(8-4,13-10-6-2)14-11-7-3;1-2-6-7(3,4)5/h5-14H2,1-4H3;2H2,1H3,(H,3,4,5)/q+1;/p-1

• InChIKey:
• GELDODMEEMXBIV-UHFFFAOYSA-M

• Tributylethylammonium ethyl sulphate is a useful research compound. Its molecular formula is C16H37NO4S and its molecular weight is 339.5 g/mol. The purity is usually 95%.

Morpholin-4-yl morpholine-4-carbodithioate

In Stock

• CAS RN:
• 13752-51-7

• Formula:
• C9H16N2O2S2

• InChI:
• InChI=1S/C9H16N2O2S2/c14-9(10-1-5-12-6-2-10)15-11-3-7-13-8-4-11/h1-8H2

• InChIKey:
• HOEFWOBLOGZQIQ-UHFFFAOYSA-N

• Morpholin-4-yl morpholine-4-carbodithioate, also known as Morpholin-4-yl morpholine-4-carbodithioate, is a useful research compound. Its molecular formula is C9H16N2O2S2 and its molecular weight is 248.4 g/mol. The purity is usually 95%.

(R)-1-tert-butyl 2-methyl 1H-pyrrole-1,2(2H,5H)-dicarboxylate

In Stock

• CAS RN:
• 220652-51-7

• Formula:
• C11H17NO4

• InChI:
• InChI=1S/C11H17NO4/c1-11(2,3)16-10(14)12-7-5-6-8(12)9(13)15-4/h5-6,8H,7H2,1-4H3/t8-/m1/s1

• InChIKey:
• YDQDZLXTPXNOKO-MRVPVSSYSA-N

• (R)-1-tert-butyl 2-methyl 1H-pyrrole-1,2(2H,5H)-dicarboxylate is a useful research compound. Its molecular formula is C11H17NO4 and its molecular weight is 227.26 g/mol. The purity is usually 95%.

3-(2-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate

In Stock

• CAS RN:
• 610752-51-7

• Formula:
• C22H16O6

• InChI:
• InChI=1S/C22H16O6/c1-13-20(15-6-3-4-7-17(15)25-2)21(23)16-10-9-14(12-19(16)27-13)28-22(24)18-8-5-11-26-18/h3-12H,1-2H3

• InChIKey:
• ZUHNSEPBGTTZQI-UHFFFAOYSA-N

• 3-(2-methoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl furan-2-carboxylate is a useful research compound. Its molecular formula is C22H16O6 and its molecular weight is 376.364. The purity is usually 95%.

(2E)-3-(2-Chloro-6-fluorophenyl)-1-(2,4-dichlorophenyl)prop-2-en-1-one

In Stock

• CAS RN:
• 681252-51-7

• Formula:
• C15H8Cl3FO

• InChI:
• InChI=1S/C15H8Cl3FO/c16-9-4-5-11(13(18)8-9)15(20)7-6-10-12(17)2-1-3-14(10)19/h1-8H/b7-6+

• InChIKey:
• SADSPTLBEBUPPK-VOTSOKGWSA-N

• (2E)-3-(2-Chloro-6-fluorophenyl)-1-(2,4-dichlorophenyl)prop-2-en-1-one is a useful research compound. Its molecular formula is C15H8Cl3FO and its molecular weight is 329.6 g/mol. The purity is usually 95%.

3-[(4-fluorophenyl)methyl]-1-methyl-9-(2-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 893952-51-7

• Formula:
• C23H22FN5O2

• InChI:
• InChI=1S/C23H22FN5O2/c1-15-6-3-4-7-18(15)27-12-5-13-28-19-20(25-22(27)28)26(2)23(31)29(21(19)30)14-16-8-10-17(24)11-9-16/h3-4,6-11H,5,12-14H2,1-2H3

• InChIKey:
• ROMLJYUJIFXCTC-UHFFFAOYSA-N

• 3-[(4-fluorophenyl)methyl]-1-methyl-9-(2-methylphenyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C23H22FN5O2 and its molecular weight is 419.46. The purity is usually 95%.

N-(4-isopropylphenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 932352-51-7

• Formula:
• C21H23N3OS

• InChI:
• InChI=1S/C21H23N3OS/c1-15(2)16-9-11-18(12-10-16)23-20(25)14-26-21-22-13-19(24(21)3)17-7-5-4-6-8-17/h4-13,15H,14H2,1-3H3,(H,23,25)

• InChIKey:
• DQCSOCFYKWQBON-UHFFFAOYSA-N

• N-(4-isopropylphenyl)-2-((1-methyl-5-phenyl-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H23N3OS and its molecular weight is 365.5. The purity is usually 95%.

Fluorolink(R) D

In Stock

• CAS RN:
• 107852-51-7

• Formula:
• C20H34O

• InChI:
• InChI=1S/C20H34O/c1-17(2)9-6-10-18(3)11-7-12-19(4)13-8-14-20(5)15-16-21/h9,11,13,15,21H,6-8,10,12,14,16H2,1-5H3

• Fluorolink(R) D is a natural product found in Mikania goyazensis, Helichrysum mimetes, and other organisms with data available.

2-(4-Toluidino)isonicotinic acid

In Stock

• CAS RN:
• 1019452-51-7

• Formula:
• C13H12N2O2

• InChI:
• InChI=1S/C13H12N2O2/c1-9-2-4-11(5-3-9)15-12-8-10(13(16)17)6-7-14-12/h2-8H,1H3,(H,14,15)(H,16,17)

• InChIKey:
• YIXNMWPGEVDWHH-UHFFFAOYSA-N

• 2-(4-Toluidino)isonicotinic acid is a useful research compound. Its molecular formula is C13H12N2O2 and its molecular weight is 228.25 g/mol. The purity is usually 95%.

2-(1-Cyclohexylsulfonylpiperidin-4-yl)-6-phenylpyridazin-3-one

Usually In Stock

• CAS RN:
• 2379952-51-7

• Formula:
• C21H27N3O3S

• InChI:
• InChI=1S/C21H27N3O3S/c25-21-12-11-20(17-7-3-1-4-8-17)22-24(21)18-13-15-23(16-14-18)28(26,27)19-9-5-2-6-10-19/h1,3-4,7-8,11-12,18-19H,2,5-6,9-10,13-16H2

• InChIKey:
• UWOFZKPMQIOMAF-UHFFFAOYSA-N

• 2-(1-Cyclohexylsulfonylpiperidin-4-yl)-6-phenylpyridazin-3-one is a useful research compound. Its molecular formula is C21H27N3O3S and its molecular weight is 401.53. The purity is usually 95%.

N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine

In Stock

• CAS RN:
• 2549052-51-7

• Formula:
• C16H19F3N6

• InChI:
• InChI=1S/C16H19F3N6/c1-23(2)13-5-7-21-15(22-13)25-10-8-24(9-11-25)14-12(16(17,18)19)4-3-6-20-14/h3-7H,8-11H2,1-2H3

• InChIKey:
• MPRONDFSEDYKHD-UHFFFAOYSA-N

• N,N-dimethyl-2-{4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidin-4-amine is a useful research compound. Its molecular formula is C16H19F3N6 and its molecular weight is 352.36 g/mol. The purity is usually 95%.